molecular formula C10H20ClNO2 B14776202 Ethyl 2-(4-methyl-4-piperidyl)acetate;hydrochloride

Ethyl 2-(4-methyl-4-piperidyl)acetate;hydrochloride

Cat. No.: B14776202
M. Wt: 221.72 g/mol
InChI Key: VUTPDHNHSZQZJO-UHFFFAOYSA-N
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Preparation Methods

The synthesis of Ethyl 2-(4-methyl-4-piperidyl)acetate;hydrochloride involves several steps. One common method includes the functionalization of unsaturated intermediates, which typically requires multiple steps .

Chemical Reactions Analysis

Ethyl 2-(4-methyl-4-piperidyl)acetate;hydrochloride undergoes various chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Scientific Research Applications

Mechanism of Action

The mechanism of action of Ethyl 2-(4-methyl-4-piperidyl)acetate;hydrochloride involves its interaction with specific molecular targets and pathways in the body.

Comparison with Similar Compounds

Ethyl 2-(4-methyl-4-piperidyl)acetate;hydrochloride can be compared with other piperidine derivatives, such as:

Properties

Molecular Formula

C10H20ClNO2

Molecular Weight

221.72 g/mol

IUPAC Name

ethyl 2-(4-methylpiperidin-4-yl)acetate;hydrochloride

InChI

InChI=1S/C10H19NO2.ClH/c1-3-13-9(12)8-10(2)4-6-11-7-5-10;/h11H,3-8H2,1-2H3;1H

InChI Key

VUTPDHNHSZQZJO-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)CC1(CCNCC1)C.Cl

Origin of Product

United States

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